5-(Aminomethyl)-2-methylaniline

• CAS No.: 88457-32-3
• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 5-(aminomethyl)-2-methylaniline
• InChI: InChI=1S/C8H12N2/c1-6-2-3-7(5-9)4-8(6)10/h2-4H,5,9-10H2,1H3
• InChI Key: WNCSDYWOHLQEHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN)N

Description

5-(Aminomethyl)-2-methylaniline (CAS: 88457-32-3) is a substituted aniline derivative featuring an aminomethyl (-CH₂NH₂) group at the 5-position and a methyl (-CH₃) group at the 2-position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its dual functional groups (amine and aromatic ring), which enable diverse reactivity in coupling, alkylation, and electrophilic substitution reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Aminomethyl)-2-methylaniline can be achieved through several methods. One common approach involves the reductive amination of 2-methylbenzaldehyde with formaldehyde and ammonia or an amine source. This reaction typically employs a reducing agent such as sodium cyanoborohydride or hydrogen in the presence of a catalyst like palladium on carbon .

Industrial Production Methods

In industrial settings, the production of 5-(Aminomethyl)-2-methylaniline often involves the catalytic hydrogenation of 2-methylbenzonitrile in the presence of ammonia. This process is carried out under high pressure and temperature conditions, using catalysts such as Raney nickel or cobalt-based catalysts .

Chemical Reactions Analysis

Types of Reactions

5-(Aminomethyl)-2-methylaniline undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: Electrophilic aromatic substitution reactions can occur at the benzene ring, leading to the formation of halogenated, nitrated, or sulfonated derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Reagents like halogens (Cl2, Br2), nitric acid (HNO3), and sulfuric acid (H2SO4) are employed under controlled conditions.

Major Products Formed

Oxidation: Nitroso and nitro derivatives.

Reduction: Primary and secondary amines.

Substitution: Halogenated, nitrated, and sulfonated aromatic compounds.

Scientific Research Applications

5-(Aminomethyl)-2-methylaniline has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of dyes, pigments, and polymers.

Biology: Employed in the study of enzyme inhibitors and as a building block for bioactive molecules.

Medicine: Investigated for its potential use in the development of pharmaceuticals, particularly in the synthesis of antimicrobial and anticancer agents.

Industry: Utilized in the production of rubber chemicals, agrochemicals, and photographic chemicals.

Mechanism of Action

The mechanism of action of 5-(Aminomethyl)-2-methylaniline involves its interaction with various molecular targets. In biological systems, it can act as an enzyme inhibitor by binding to the active site of enzymes, thereby preventing substrate binding and subsequent catalytic activity. The compound’s aromatic structure allows it to participate in π-π interactions and hydrogen bonding with target molecules, influencing their function and activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations: Positional and Functional Group Differences

5-Chloro-2-methylaniline (CAS: 95-79-4)

• Structure: Chlorine substituent at the 5-position instead of aminomethyl.
• Molecular Weight : 141.59 g/mol (C₇H₈ClN).
• Applications : Key intermediate in antihypertensive drugs like Metolazone .
• Comparison: Reactivity: The electron-withdrawing Cl group reduces nucleophilicity compared to the electron-donating aminomethyl group in 5-(Aminomethyl)-2-methylaniline, making it less reactive in nucleophilic aromatic substitution. Bioactivity: Chlorinated analogs are more lipophilic, enhancing membrane permeability but increasing toxicity risks .

5-[(Dimethylamino)methyl]-2-methylaniline (CAS: 107600-25-9)

• Structure: Dimethylamino (-CH₂N(CH₃)₂) group at the 5-position.
• Molecular Weight : 164.25 g/mol (C₁₀H₁₆N₂).
• Applications : Used in high-yield synthetic routes for heterocyclic compounds .
• Comparison: Basicity: The dimethylamino group increases basicity (pKa ~10–11) compared to the primary amine in 5-(Aminomethyl)-2-methylaniline (pKa ~9–10), affecting solubility and reaction kinetics. Steric Effects: Bulkier dimethylamino group may hinder reactions at the aromatic ring .

5-Bromo-4-iodo-2-methylaniline

• Structure : Bromine and iodine substituents at the 5- and 4-positions.
• Applications : Intermediate for fluorescent spirosilabifluorene derivatives .
• Comparison: Electronic Effects: Halogens deactivate the ring, directing electrophilic substitutions to specific positions (e.g., meta to halogens). Synthetic Utility: Heavy halogens (Br, I) enable cross-coupling reactions (e.g., Suzuki), unlike the aminomethyl group .

Structural Isomers and Derivatives

5-(4-Amino-2-methyl-phenyl)-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine

• Structure : Pyrrolopyrimidine core with a 2-methylaniline substituent.
• Applications : Anticancer agent precursor synthesized via Pd-catalyzed cross-coupling .

5-[5-Fluoro-1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-2-methylaniline

• Structure : Benzodiazole ring linked to the aniline moiety.
• Applications : Fluorescent probe or kinase inhibitor candidate .
• Comparison :
  • Aromaticity : The benzodiazole ring extends conjugation, enabling UV-Vis absorption shifts (λmax ~350 nm) compared to the parent compound .

Data Table: Key Properties of 5-(Aminomethyl)-2-methylaniline and Analogues

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications
5-(Aminomethyl)-2-methylaniline	88457-32-3	C₈H₁₂N₂	150.21	5-CH₂NH₂, 2-CH₃	Pharma intermediates
5-Chloro-2-methylaniline	95-79-4	C₇H₈ClN	141.59	5-Cl, 2-CH₃	Antihypertensive drugs
5-[(Dimethylamino)methyl]-2-methylaniline	107600-25-9	C₁₀H₁₆N₂	164.25	5-CH₂N(CH₃)₂, 2-CH₃	Heterocyclic synthesis
5-Bromo-4-iodo-2-methylaniline	N/A	C₇H₇BrIN	328.95	5-Br, 4-I, 2-CH₃	Fluorescent materials
5-[5-Fluoro-1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-2-methylaniline	1183523-85-4	C₁₉H₁₈FN₃	307.37	Benzodiazole, 2-CH₃	Kinase inhibitors

Biological Activity

5-(Aminomethyl)-2-methylaniline, also known as 5-(aminomethyl)-2-methylaniline hydrochloride, is an organic compound with significant biological activity. This article explores its synthesis, biological properties, mechanisms of action, and potential applications in various fields, including medicine and industry.

Chemical Structure and Properties

• Molecular Formula : C8H12ClN
• Molecular Weight : 172.65 g/mol
• IUPAC Name : 5-(aminomethyl)-2-methylaniline; hydrochloride
• Canonical SMILES : CC1=C(C=C(C=C1)CN)N.Cl

The compound features an aminomethyl group at the 5-position and a methyl group at the 2-position of the aniline ring, which contributes to its unique reactivity and biological activity.

Synthesis

The synthesis of 5-(Aminomethyl)-2-methylaniline typically involves:

• Starting Material : 2-methylaniline.
• Formylation : Introduction of a formyl group at the 5-position.
• Reduction : Conversion of the formyl group to an aminomethyl group using sodium borohydride.
• Hydrochloride Formation : Treatment with hydrochloric acid to yield the hydrochloride salt.

Antimicrobial Properties

Research indicates that 5-(Aminomethyl)-2-methylaniline exhibits antimicrobial activity against various pathogens. For instance, studies have shown its effectiveness against Gram-positive and Gram-negative bacteria, as well as fungi. The minimal inhibitory concentration (MIC) values suggest potent activity comparable to established antibiotics .

Pathogen	MIC (µM)
Pseudomonas aeruginosa	0.21
Escherichia coli	0.21
Micrococcus luteus	Moderate
Candida species	Moderate

These findings highlight its potential as a lead compound for developing new antimicrobial agents .

The biological activity of 5-(Aminomethyl)-2-methylaniline is attributed to its ability to interact with specific molecular targets within microbial cells. The aminomethyl group can form hydrogen bonds and participate in electrostatic interactions with proteins and enzymes, leading to inhibition of essential cellular processes.

In silico studies reveal that the compound can effectively bind to critical enzymes such as DNA gyrase, disrupting DNA replication in bacteria. This interaction is characterized by multiple hydrogen bonds and hydrophobic interactions that stabilize the binding .

Case Studies

• Antimicrobial Screening : A study evaluated the antimicrobial efficacy of several derivatives of aminomethyl-anilines, including 5-(Aminomethyl)-2-methylaniline. The results demonstrated significant growth inhibition against clinical strains of bacteria and fungi, suggesting its potential utility in treating infections caused by resistant pathogens .
• Cytotoxicity Assessment : Cytotoxicity tests conducted on various cell lines (e.g., HaCat, Balb/c 3T3) indicated that while some derivatives showed promising antibacterial properties, they also exhibited varying levels of cytotoxic effects. This duality emphasizes the need for careful evaluation in drug development contexts.

Applications

The compound's unique properties make it suitable for various applications:

• Pharmaceutical Development : Due to its antimicrobial activity, it is being investigated as a potential candidate for new antibiotics.
• Chemical Synthesis : It serves as an intermediate in synthesizing other organic compounds due to its reactivity profile.
• Industrial Use : Employed in producing dyes and pigments owing to its chemical structure and stability.